Cas no 215593-28-5 (3-(prop-2-en-1-ylsulfanyl)-1,2,4-thiadiazol-5-amine)

• Product Name: 3-(prop-2-en-1-ylsulfanyl)-1,2,4-thiadiazol-5-amine
• CAS No: 215593-28-5
• MF: C₅H₇N₃S₂
• MW: 173.259177446365
• CID: 5193891
• PubChem ID: 651128
• Update Time: 2025-05-22

3-(prop-2-en-1-ylsulfanyl)-1,2,4-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazol-5-amine, 3-(2-propen-1-ylthio)-
• 3-(Allylthio)-1,2,4-thiadiazol-5-amine
• 3-(prop-2-en-1-ylsulfanyl)-1,2,4-thiadiazol-5-amine

• Inchi： 1S/C5H7N3S2/c1-2-3-9-5-7-4(6)10-8-5/h2H,1,3H2,(H2,6,7,8)
• InChI Key： GMVKUQPLPVHBOF-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(SCC=C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-(prop-2-en-1-ylsulfanyl)-1,2,4-thiadiazol-5-amine

3-(Prop-2-en-1-ylsulfanyl)-1,2,4-thiadiazol-5-amine (CAS No. 215593-28-5): A Comprehensive Overview

3-(Prop-2-en-1-ylsulfanyl)-1,2,4-thiadiazol-5-amine (CAS No. 215593-28-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications. This sulfur and nitrogen-containing heterocyclic compound belongs to the 1,2,4-thiadiazole family, a class of molecules known for their diverse biological activities and industrial uses. The presence of both thiadiazole and allylsulfanyl moieties in its structure makes it particularly interesting for researchers exploring novel functional materials and bioactive compounds.

The molecular structure of 3-(prop-2-en-1-ylsulfanyl)-1,2,4-thiadiazol-5-amine features a five-membered 1,2,4-thiadiazole ring with an amino group at position 5 and an allylsulfanyl group at position 3. This arrangement creates opportunities for various chemical modifications, making it a valuable building block in organic synthesis. Recent studies have shown that derivatives of 1,2,4-thiadiazole compounds exhibit interesting properties that align with current research trends in medicinal chemistry and material science.

In the pharmaceutical field, 3-(prop-2-en-1-ylsulfanyl)-1,2,4-thiadiazol-5-amine has attracted attention as a potential precursor for drug development. The thiadiazole core is known to interact with biological targets, and researchers are investigating its possible applications in addressing modern health challenges. While not directly used as an active pharmaceutical ingredient, its structural features make it a candidate for further modification to enhance bioavailability and target specificity.

Material scientists have explored the use of 3-(prop-2-en-1-ylsulfanyl)-1,2,4-thiadiazol-5-amine in developing advanced functional materials. The compound's ability to form coordination complexes with various metals has potential applications in creating novel catalysts or electronic materials. Its allylsulfanyl group offers possibilities for polymerization or surface modification, which aligns with current interests in smart materials and nanotechnology.

The synthesis of 3-(prop-2-en-1-ylsulfanyl)-1,2,4-thiadiazol-5-amine typically involves the reaction of 5-amino-1,2,4-thiadiazole-3-thiol with allyl bromide under specific conditions. Researchers continue to optimize these synthetic routes to improve yields and reduce environmental impact, responding to the growing demand for green chemistry approaches in industrial processes.

Analytical characterization of 3-(prop-2-en-1-ylsulfanyl)-1,2,4-thiadiazol-5-amine typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structure and purity, which are crucial for its various applications. The compound's stability under different conditions has been a subject of recent studies, particularly regarding its potential for long-term storage and handling.

In the context of current scientific trends, 3-(prop-2-en-1-ylsulfanyl)-1,2,4-thiadiazol-5-amine represents an interesting case study in structure-activity relationships. Researchers are particularly interested in how modifications to the allylsulfanyl group or the thiadiazole ring might affect the compound's properties. This aligns with broader interests in molecular design and computational chemistry approaches to predict compound behavior.

The commercial availability of 3-(prop-2-en-1-ylsulfanyl)-1,2,4-thiadiazol-5-amine (CAS No. 215593-28-5) has increased in recent years, reflecting growing demand from research institutions and specialty chemical manufacturers. Suppliers typically offer the compound in various purity grades, with analytical certificates to ensure quality control. Proper storage conditions generally recommend protection from moisture and extreme temperatures to maintain stability.

From a regulatory perspective, 3-(prop-2-en-1-ylsulfanyl)-1,2,4-thiadiazol-5-amine is subject to standard chemical handling guidelines. While not classified as hazardous under normal conditions, researchers and industrial users should consult safety data sheets and follow appropriate laboratory practices when working with this compound. The increasing focus on chemical safety in research environments has led to more detailed documentation for specialty compounds like this one.

Future research directions for 3-(prop-2-en-1-ylsulfanyl)-1,2,4-thiadiazol-5-amine may explore its potential in emerging fields such as sustainable agriculture, where thiadiazole derivatives have shown promise, or in energy storage applications. The compound's versatility makes it a candidate for interdisciplinary studies that bridge traditional chemistry with cutting-edge technological applications.

In conclusion, 3-(prop-2-en-1-ylsulfanyl)-1,2,4-thiadiazol-5-amine (CAS No. 215593-28-5) represents an important member of the 1,2,4-thiadiazole family with diverse potential applications. Its unique combination of allylsulfanyl and amino functionalities on the thiadiazole ring creates opportunities for innovation across multiple scientific disciplines. As research continues to uncover new properties and applications for this compound, its significance in both academic and industrial settings is likely to grow.